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Compound of Interest

Compound Name: Bis(heptafluoroisopropyl)mercury

Cat. No.: B3357818 Get Quote

An In-depth Technical Guide to
Bis(heptafluoroisopropyl)mercury
For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(heptafluoroisopropyl)mercury is a highly fluorinated organomercurial compound. This

document provides a comprehensive overview of its chemical and physical properties,

available toxicological data, and inferred methodologies for its synthesis and handling. Due to

the limited publicly available data specific to this compound, information from closely related

fluoroalkyl mercury compounds is included to provide a broader context for its potential

reactivity and biological interactions. This guide is intended for use in a research and

development setting by professionals familiar with handling hazardous materials.

Chemical and Physical Properties
The known physical and chemical properties of Bis(heptafluoroisopropyl)mercury are

summarized in the table below. It is important to note that some data, such as boiling point,

density, and solubility, are not readily available in the public domain and require experimental

determination.
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Property Value Source

Molecular Formula C₆F₁₄Hg [1][2]

Molecular Weight 583.63 g/mol [1][2]

CAS Number 756-88-7 [1][2]

Melting Point 20-21 °C [1][2]

Appearance
Likely a solid or liquid at room

temperature
Inferred

Boiling Point Not available

Density Not available

Solubility

Expected to be soluble in

organic solvents, insoluble in

water

[3]

Synthesis and Purification
A detailed experimental protocol for the synthesis of Bis(heptafluoroisopropyl)mercury is not

explicitly available in the reviewed literature. However, a general synthetic approach for

perfluoroalkylmercury compounds involves the reaction of a perfluoroalkylating agent with a

mercury(II) salt. The following is a plausible, inferred protocol based on general synthetic

methods for similar compounds.

Inferred Experimental Protocol: Synthesis of
Bis(heptafluoroisopropyl)mercury
Materials:

Mercury(II) chloride (HgCl₂)

Heptafluoroisopropylating agent (e.g., heptafluoroisopropyl Grignard reagent or

heptafluoroisopropyl lithium)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Inert atmosphere (Nitrogen or Argon)

Standard Schlenk line and glassware

Procedure:

Preparation of the Grignard Reagent (if applicable): In a flame-dried, three-necked flask

under an inert atmosphere, react 2-bromoheptafluoropropane with magnesium turnings in

anhydrous diethyl ether to form the heptafluoroisopropyl Grignard reagent.

Reaction with Mercury(II) Chloride: In a separate, flame-dried Schlenk flask, dissolve

mercury(II) chloride in anhydrous THF.

Addition: Slowly add the prepared heptafluoroisopropylating agent to the mercury(II) chloride

solution at a controlled temperature (typically 0 °C to room temperature).

Reaction: Stir the reaction mixture at room temperature for several hours to ensure complete

reaction.

Quenching: Carefully quench the reaction with a saturated aqueous solution of ammonium

chloride.

Extraction: Extract the product into an organic solvent such as diethyl ether or

dichloromethane.

Washing: Wash the organic layer with water and brine to remove any inorganic impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by sublimation or recrystallization from a

suitable solvent.

Workflow Diagram:
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Heptafluoroisopropylating
Agent Preparation

Reaction

HgCl₂ Solution
in Anhydrous Solvent

Quenching Extraction Washing Drying Solvent Removal Purification Bis(heptafluoroisopropyl)mercury

Bis(heptafluoroisopropyl)mercury

Heat/Light
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+ HgX₂
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Organomercury Compound
(e.g., Bis(heptafluoroisopropyl)mercury)

Cellular Uptake

Binding to Sulfhydryl Groups
in Proteins

Enzyme Inhibition Increased Reactive
Oxygen Species (ROS)

Mitochondrial Dysfunction

Apoptosis / Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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